Cas no 320416-52-2 (7-[(E)-2-(4-Methoxyphenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine)

7-[(E)-2-(4-Methoxyphenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine structure
320416-52-2 structure
Product Name:7-[(E)-2-(4-Methoxyphenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine
CAS No:320416-52-2
MF:C14H12N4O
MW:252.271282196045
CID:5693580
PubChem ID:5849579
Update Time:2023-10-14

7-[(E)-2-(4-Methoxyphenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-[(E)-2-(4-methoxyphenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine
    • 320416-52-2
    • 1D-059
    • 7-(4-methoxystyryl)[1,2,4]triazolo[1,5-a]pyrimidine
    • AKOS005081819
    • METHYL 4-(2-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-YLVINYL)PHENYL ETHER
    • [1,2,4]Triazolo[1,5-a]pyrimidine, 7-[2-(4-methoxyphenyl)ethenyl]-
    • 7-[(E)-2-(4-Methoxyphenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine
    • Inchi: 1S/C14H12N4O/c1-19-13-6-3-11(4-7-13)2-5-12-8-9-15-14-16-10-17-18(12)14/h2-10H,1H3/b5-2+
    • InChI Key: KCVBNOWGGKNYGM-GORDUTHDSA-N
    • SMILES: O(C)C1C=CC(=CC=1)/C=C/C1=CC=NC2=NC=NN12

Computed Properties

  • Exact Mass: 252.10111102g/mol
  • Monoisotopic Mass: 252.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • pka: 0.73±0.30(Predicted)
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